Cas no 2172496-24-9 (methyl({1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine)

• Product Name: methyl({1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine
• CAS No: 2172496-24-9
• MF: C₁₀H₁₇F₃N₄
• MW: 250.263992071152
• CID: 6213858
• PubChem ID: 165864551
• Update Time: 2025-05-20

methyl({1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine
• methyl({[1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl})amine
• 2172496-24-9
• EN300-1597266

• Inchi： 1S/C10H17F3N4/c1-4-7(5-2)17-9(10(11,12)13)8(6-14-3)15-16-17/h7,14H,4-6H2,1-3H3
• InChI Key： TXUHSMNUGWBBDF-UHFFFAOYSA-N
• SMILES： FC(C1=C(CNC)N=NN1C(CC)CC)(F)F

Computed Properties

• Exact Mass: 250.14053105g/mol
• Monoisotopic Mass: 250.14053105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.7Ų

Additional information on methyl({1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine

Compound CAS No. 2172496-24-9: Methyl({1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine

The compound with CAS No. 2172496-24-9, known as methyl({1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug delivery systems and advanced materials development. The molecule's structure incorporates a triazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms and one oxygen atom. This structural feature contributes to its stability and reactivity under various chemical conditions.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The presence of the trifluoromethyl group in this compound adds electron-withdrawing properties, enhancing its ability to interact with biological targets such as enzymes and receptors. This makes it a promising candidate for the development of new pharmaceutical agents. Additionally, the pentan-3-yl group introduces steric effects that can influence the compound's bioavailability and pharmacokinetics.

The synthesis of methyl({1-(pentan-3-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps. Researchers have optimized these processes to achieve high yields and purity levels. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of applications, this compound has shown potential in the development of targeted drug delivery systems. Its ability to form stable complexes with various biomolecules makes it an ideal candidate for use in nanotechnology-based therapies. For instance, it has been explored as a ligand for gold nanoparticles, which are widely used in cancer therapy due to their ability to deliver drugs directly to tumor cells.

Furthermore, the compound's amino group allows for easy functionalization, enabling its use in polymer chemistry. Recent research has demonstrated its application as a building block for constructing stimuli-responsive polymers that can respond to changes in pH or temperature. These polymers have potential applications in sensors and drug delivery systems.

From an environmental perspective, the stability and biodegradability of methyl({1-(pentan-3-y...